Cas no 299171-56-5 (Hexanoic acid, 3-oxo-6-(phenylmethoxy)-, methyl ester)

• Product Name: Hexanoic acid, 3-oxo-6-(phenylmethoxy)-, methyl ester
• CAS No: 299171-56-5
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1440508
• PubChem ID: 13093107
• Update Time: 2025-04-20

Hexanoic acid, 3-oxo-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-oxo-6-(phenylmethoxy)-, methyl ester
• JMCJZJFSCDADGU-UHFFFAOYSA-N
• DB-431538
• 299171-56-5
• methyl 3-oxo-6-phenylmethoxyhexanoate
• methyl 6-(benzyloxy)-3-oxohexanoate
• SCHEMBL3107232
• A1-09505

• Inchi： 1S/C14H18O4/c1-17-14(16)10-13(15)8-5-9-18-11-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3
• InChI Key： JMCJZJFSCDADGU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 250.12050905g/mol
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 354.4±27.0 °C at 760 mmHg
• Flash Point: 154.5±23.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Hexanoic acid, 3-oxo-6-(phenylmethoxy)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)